1-[(1-naphthyloxy)acetyl]-4-piperidinecarboxamide

• IUPAC Name: 1-(2-naphthalen-1-yloxyacetyl)piperidine-4-carboxamide
• InChI: InChI=1S/C18H20N2O3/c19-18(22)14-8-10-20(11-9-14)17(21)12-23-16-7-3-5-13-4-1-2-6-15(13)16/h1-7,14H,8-12H2,(H2,19,22)
• InChI Key: UVUGRNJLFMQBJP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C(=O)COC2=CC=CC3=CC=CC=C32
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

1-[(1-naphthyloxy)acetyl]-4-piperidinecarboxamide, also known as PNU-282987, is a selective agonist of α7 nicotinic acetylcholine receptors (nAChRs). It is a synthetic compound that has been extensively studied for its potential therapeutic applications in various neurological disorders.

Mechanism of Action

1-[(1-naphthyloxy)acetyl]-4-piperidinecarboxamide selectively activates α7 nAChRs, which are widely distributed in the central nervous system. Activation of α7 nAChRs has been shown to improve cognitive function, enhance memory, and reduce inflammation. 1-[(1-naphthyloxy)acetyl]-4-piperidinecarboxamide has also been shown to increase the release of neurotransmitters such as acetylcholine, dopamine, and glutamate, which are important for cognitive function.
Biochemical and Physiological Effects:
1-[(1-naphthyloxy)acetyl]-4-piperidinecarboxamide has been shown to have several biochemical and physiological effects. It has been shown to improve cognitive function and enhance memory in animal models of Alzheimer's disease. It has also been shown to reduce inflammation and oxidative stress in the brain. 1-[(1-naphthyloxy)acetyl]-4-piperidinecarboxamide has also been shown to increase the release of neurotransmitters such as acetylcholine, dopamine, and glutamate, which are important for cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-[(1-naphthyloxy)acetyl]-4-piperidinecarboxamide is its selectivity for α7 nAChRs, which reduces the potential for off-target effects. It also has good bioavailability and can easily cross the blood-brain barrier. However, one of the limitations of 1-[(1-naphthyloxy)acetyl]-4-piperidinecarboxamide is its short half-life, which requires frequent dosing in animal studies.

Future Directions

There are several future directions for the study of 1-[(1-naphthyloxy)acetyl]-4-piperidinecarboxamide. One direction is the development of more potent and selective α7 nAChR agonists. Another direction is the investigation of the potential therapeutic applications of 1-[(1-naphthyloxy)acetyl]-4-piperidinecarboxamide in other neurological disorders such as Parkinson's disease and multiple sclerosis. The use of 1-[(1-naphthyloxy)acetyl]-4-piperidinecarboxamide in combination with other drugs for the treatment of neurological disorders is also an area of future research. Additionally, the investigation of the long-term effects of 1-[(1-naphthyloxy)acetyl]-4-piperidinecarboxamide on cognitive function and memory is an important area of future research.

Synthesis Methods

The synthesis of 1-[(1-naphthyloxy)acetyl]-4-piperidinecarboxamide involves several steps. The first step is the preparation of 1-naphthol, which is then converted into 1-naphthylamine. The 1-naphthylamine is then reacted with 1-bromoacetyl chloride to form 1-(1-naphthyloxy)acetyl chloride. This intermediate is then reacted with piperidinecarboxamide to form 1-[(1-naphthyloxy)acetyl]-4-piperidinecarboxamide.

Scientific Research Applications

1-[(1-naphthyloxy)acetyl]-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications in various neurological disorders. It has been shown to improve cognitive function, enhance memory, and reduce inflammation in animal models of Alzheimer's disease. It has also been shown to have potential therapeutic applications in schizophrenia, depression, and anxiety disorders.